Cas no 2034615-47-7 (N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide)

• Product Name: N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• CAS No: 2034615-47-7
• MF: C₁₂H₁₆FN₅O₂
• MW: 281.286145210266
• CID: 5553182
• PubChem ID: 91814165
• Update Time: 2025-06-13

N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• AKOS026701034
• CCG-358459
• N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• N'-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}ethanediamide
• 2034615-47-7
• N'-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]oxamide
• F6454-1497

• Inchi： 1S/C12H16FN5O2/c13-9-6-16-12(17-7-9)18-3-1-8(2-4-18)5-15-11(20)10(14)19/h6-8H,1-5H2,(H2,14,19)(H,15,20)
• InChI Key： BSNABXDQGCCILJ-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCC(CNC(C(N)=O)=O)CC1

Computed Properties

• Exact Mass: 281.12880293g/mol
• Monoisotopic Mass: 281.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide

Research Brief on N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide (CAS: 2034615-47-7)

N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide (CAS: 2034615-47-7) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug discovery and development. The presence of the 5-fluoropyrimidine moiety and the piperidine-oxalamide scaffold suggests its potential as a modulator of key biological pathways, making it a promising candidate for further research.

Recent studies have focused on the synthesis, characterization, and biological evaluation of N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide. The compound's chemical structure, with its fluoropyrimidine and piperidine components, indicates potential interactions with enzymes or receptors involved in critical cellular processes. Preliminary data suggest that this compound may exhibit inhibitory activity against specific kinases or other molecular targets, which could be leveraged for the development of new therapeutics for diseases such as cancer, inflammatory disorders, or infectious diseases.

The synthesis of N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide involves a multi-step process, starting with the preparation of the 5-fluoropyrimidine intermediate, followed by its conjugation with the piperidine-oxalamide backbone. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the compound's identity and assess its stability under various conditions.

In vitro studies have demonstrated that N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide exhibits promising activity against selected cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies are ongoing to elucidate the compound's mode of action, including its potential to inhibit specific signaling pathways or induce apoptosis in malignant cells. Additionally, the compound's pharmacokinetic properties, such as solubility, metabolic stability, and membrane permeability, are being evaluated to assess its suitability for in vivo applications.

Future research directions for N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide include further optimization of its chemical structure to enhance potency and selectivity, as well as comprehensive toxicity studies to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials, potentially leading to the development of novel therapeutics for unmet medical needs.

In conclusion, N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide (CAS: 2034615-47-7) represents a promising avenue for drug discovery, with its unique structural features and preliminary biological activity warranting further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address the challenges associated with its development.